2-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide

• IUPAC Name: N-[1-(oxan-4-yl)pyrazol-4-yl]-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide
• InChI: InChI=1S/C17H18N4O4/c22-16(11-20-14-3-1-2-4-15(14)25-17(20)23)19-12-9-18-21(10-12)13-5-7-24-8-6-13/h1-4,9-10,13H,5-8,11H2,(H,19,22)
• InChI Key: SKXYRHLOHBFXLI-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1N2C=C(C=N2)NC(=O)CN3C4=CC=CC=C4OC3=O
• Molecular Formula: C17H18N4O4
• Molecular Weight: 342.35 g/mol

Description

2-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide is a useful research compound. Its molecular formula is C17H18N4O4 and its molecular weight is 342.355. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Activity and Coordination Complexes

Researchers have synthesized pyrazole-acetamide derivatives and explored their coordination with Co(II) and Cu(II) ions. These studies demonstrate the impact of hydrogen bonding on self-assembly processes and investigate the antioxidant activities of the ligands and their complexes. The compounds displayed significant antioxidant activity, indicating potential for further research in this area (Chkirate et al., 2019).

Antimicrobial Applications

A series of substituted 2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide derivatives were designed as inhibitors of Mycobacterium tuberculosis InhA, showing promise as novel antimicrobial agents. Among these, specific compounds exhibited significant activity against drug-sensitive and resistant strains of Mycobacterium tuberculosis, highlighting their potential in addressing antimicrobial resistance (Pedgaonkar et al., 2014).

Synthesis and Structural Analysis

Studies also include the synthesis of novel compounds involving the 2-oxobenzo[d]oxazol-3(2H)-yl moiety, with detailed characterization and analysis of their crystal structures. These works contribute to the understanding of molecular interactions and properties, aiding in the development of new materials or chemical entities (Sebhaoui et al., 2020).

Mechanism of Action

Target of Action

The primary target of this compound is TNIK (Traf2- and Nck-interacting kinase) . TNIK is a key regulator of the Wnt signaling pathway, which plays a crucial role in cell proliferation and differentiation .

Mode of Action

The compound acts as a TNIK inhibitor . By inhibiting TNIK, it disrupts the Wnt signaling pathway, leading to the suppression of cell proliferation and induction of cell differentiation .

Biochemical Pathways

The compound primarily affects the Wnt signaling pathway . This pathway is essential for various biological processes, including cell growth, differentiation, and migration. By inhibiting TNIK, the compound disrupts the Wnt signaling pathway, leading to altered cell behavior .

Result of Action

By inhibiting TNIK and disrupting the Wnt signaling pathway, the compound can suppress cell proliferation and induce cell differentiation . This makes it a potential therapeutic agent for diseases characterized by abnormal cell proliferation, such as colorectal cancer .